(4-{[1-(4-butylphenyl)-1H-pyrazol-4-yl]methyl}-1,4-oxazepan-6-yl)methanol

• IUPAC Name: [4-[[1-(4-butylphenyl)pyrazol-4-yl]methyl]-1,4-oxazepan-6-yl]methanol
• InChI: InChI=1S/C20H29N3O2/c1-2-3-4-17-5-7-20(8-6-17)23-14-18(11-21-23)12-22-9-10-25-16-19(13-22)15-24/h5-8,11,14,19,24H,2-4,9-10,12-13,15-16H2,1H3
• InChI Key: JHSMGXVSCZTTJC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2C=C(C=N2)CN3CCOCC(C3)CO
• Molecular Formula: C20H29N3O2
• Molecular Weight: 343.5 g/mol

Description

(4-{[1-(4-butylphenyl)-1H-pyrazol-4-yl]methyl}-1,4-oxazepan-6-yl)methanol, also known as BCTC, is a synthetic compound that has been widely used in scientific research for its ability to selectively block the activity of a specific ion channel, the transient receptor potential cation channel subfamily V member 1 (TRPV1). This ion channel is known to play a critical role in the perception of pain and temperature, making it a potential target for the development of new pain medications.

Future Directions

Mersal, K. I., et al. “Design, synthesis, in vitro determination and molecular docking studies of 4-(1-(tert-butyl)-3-phenyl-1H-pyrazol-4-yl) pyridine derivatives with terminal sulfonamide derivatives in LPS-induced RAW264.7 macrophage cells.” Medicinal Chemistry Research, 30(2021), 1925–1942 Sharma, D., et al. “Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents.” BMC Chemistry, 13(2019), 1–12

For more detailed information, refer to the original research articles. 📚